Cas no 128892-03-5 (2-(chloromethyl)-3,3-diethoxyprop-1-ene)

• Product Name: 2-(chloromethyl)-3,3-diethoxyprop-1-ene
• CAS No: 128892-03-5
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 6039556
• PubChem ID: 14594993
• Update Time: 2025-05-25

2-(chloromethyl)-3,3-diethoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3,3-diethoxyprop-1-ene
• 128892-03-5
• EN300-1739420

• Inchi： 1S/C8H15ClO2/c1-4-10-8(11-5-2)7(3)6-9/h8H,3-6H2,1-2H3
• InChI Key： JVQDWBSOLNZCGP-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(OCC)OCC

Computed Properties

• Exact Mass: 178.0760574g/mol
• Monoisotopic Mass: 178.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(chloromethyl)-3,3-diethoxyprop-1-ene

Compound CAS No. 128892-03-5: 2-(chloromethyl)-3,3-diethoxyprop-1-ene

The compound with CAS No. 128892-03-5, commonly referred to as 2-(chloromethyl)-3,3-diethoxyprop-1-ene, is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group attached to a propene backbone that is further substituted with two ethoxy groups at the 3-position. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the importance of chloromethyl and diethoxy functionalities in facilitating key reactions such as nucleophilic substitutions and additions. For instance, researchers have demonstrated that the chloromethyl group in this compound can act as an excellent leaving group under specific reaction conditions, enabling the formation of diverse products. Additionally, the ethoxy groups provide steric hindrance and electronic effects that can modulate the reactivity of the molecule, making it a valuable building block in organic synthesis.

One of the most notable applications of 2-(chloromethyl)-3,3-diethoxyprop-1-ene is in the synthesis of advanced polymers and materials. Its ability to undergo controlled polymerization has led to its use in creating high-performance polymers with tailored properties such as improved thermal stability and mechanical strength. Furthermore, this compound has been employed in the development of novel drug delivery systems, where its reactivity and functionality contribute to the design of biocompatible materials.

From a structural perspective, CAS No. 128892-03-5 exhibits a conjugated system due to the presence of the propene moiety. This conjugation not only influences its electronic properties but also plays a critical role in its spectroscopic behavior. Recent advancements in computational chemistry have allowed researchers to model the electronic transitions of this compound, providing deeper insights into its optical properties and potential applications in optoelectronic devices.

In terms of synthesis, 2-(chloromethyl)-3,3-diethoxyprop-1-ene can be prepared through a variety of methods, including nucleophilic substitution reactions and organocatalytic processes. These methods have been optimized to enhance yield and selectivity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

The demand for CAS No. 128892-03-5 has grown significantly due to its role in specialty chemicals and fine chemicals industries. Its ability to serve as an intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials underscores its importance in modern chemistry.